Cas no 616206-27-0 (3-(5-bromopentyl)-1H-indole)

• Product Name: 3-(5-bromopentyl)-1H-indole
• CAS No: 616206-27-0
• MF: C₁₃H₁₆BrN
• MW: 266.176842689514
• CID: 4069454
• PubChem ID: 85876285
• Update Time: 2025-06-11

3-(5-bromopentyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(5-bromopentyl)-
• 3-(5-bromopentyl)-1H-indole
• EN300-1935182
• 616206-27-0

• Inchi： 1S/C13H16BrN/c14-9-5-1-2-6-11-10-15-13-8-4-3-7-12(11)13/h3-4,7-8,10,15H,1-2,5-6,9H2
• InChI Key： VMOFETAACUJZJL-UHFFFAOYSA-N
• SMILES： BrCCCCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 265.04661Da
• Monoisotopic Mass: 265.04661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(5-bromopentyl)-1H-indole

Introduction to 3-(5-bromopentyl)-1H-indole (CAS No: 616206-27-0)

3-(5-bromopentyl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 616206-27-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and development.

The compound features a fused indole ring system, which is a core structural motif found in numerous bioactive natural products and pharmacologically relevant molecules. The presence of a 5-bromopentyl side chain introduces unique electronic and steric properties to the molecule, influencing its interactions with biological targets. This structural feature has been strategically exploited in the design of novel therapeutic agents, particularly in the exploration of indole derivatives as modulators of various cellular pathways.

In recent years, the pharmaceutical industry has shown increasing interest in indole derivatives due to their demonstrated efficacy across a wide spectrum of therapeutic areas. The brominated alkyl side chain in 3-(5-bromopentyl)-1H-indole enhances its potential as an intermediate in synthetic chemistry, enabling further functionalization to produce more complex and targeted molecules. This adaptability has positioned it as a key building block in the synthesis of small-molecule inhibitors and agonists.

One of the most compelling aspects of 3-(5-bromopentyl)-1H-indole is its role in the development of compounds that interact with transcription factors and signaling pathways involved in cancer biology. Preclinical studies have highlighted its potential as a precursor for molecules that modulate the activity of nuclear receptors such as peroxisome proliferator-activated receptors (PPARs) and aryl hydrocarbon receptors (AhR). These receptors are implicated in various physiological processes, including metabolism, inflammation, and carcinogenesis, making them attractive targets for therapeutic intervention.

Moreover, the bromine substituent on the pentyl chain facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures prevalent in many drugs. This reactivity makes 3-(5-bromopentyl)-1H-indole a versatile intermediate for synthesizing complex scaffolds with potential applications in oncology, immunology, and neurology. The compound’s ability to serve as a precursor for such diverse pharmacophores underscores its importance in modern drug discovery.

Recent advances in computational chemistry have further enhanced the utility of 3-(5-bromopentyl)-1H-indole by enabling rapid virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding affinities and interactions with biological targets with high precision, streamlining the drug discovery process. The integration of machine learning algorithms has complemented these efforts by identifying novel analogs of 3-(5-bromopentyl)-1H-indole with enhanced potency and selectivity.

The synthesis of 3-(5-bromopentyl)-1H-indole typically involves multi-step organic transformations starting from readily available precursors. Key steps often include bromination reactions to introduce the bromo substituent on the pentyl chain, followed by palladium-catalyzed coupling reactions to construct the indole core. Optimization of reaction conditions is crucial to achieve high yields and purity, ensuring that the final product meets pharmaceutical standards.

In conclusion, 3-(5-bromopentyl)-1H-indole (CAS No: 616206-27-0) represents a promising compound in medicinal chemistry due to its structural features and potential biological activities. Its role as a versatile intermediate in drug synthesis, coupled with its relevance in modulating key cellular pathways, positions it as a cornerstone in the development of next-generation therapeutics. As research continues to uncover new applications for indole derivatives, compounds like 3-(5-bromopentyl)-1H-indole are poised to play an increasingly pivotal role in addressing unmet medical needs.